Cas no 807617-46-5 (C16-Sphingomyelin-d13)

• Product Name: C16-Sphingomyelin-d13
• CAS No: 807617-46-5
• MF: C₃₉H₇₉N₂O₆P
• MW: 734.21914601326
• CID: 4553584
• PubChem ID: 131708699
• Update Time: 2024-10-27

C16-Sphingomyelin-d13 Chemical and Physical Properties

Names and Identifiers

• N-palmitoyl-d31-D-erythro-sphingosylphosphorylcholine
• N-Palmitoyl(D31)-D-erythro-sphingosylphosphorylcholine
• 807617-46-5
• C16-Sphingomyelin-d13
• HY-141629S
• N-Palmitoyl-D-sphingomyelin-d31
• [(E,2S,3R)-2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• 16:0-d31 SM, N-palmitoyl-d31-D-erythro-sphingosylphosphorylcholine, powder

• MDL： MFCD22416907
• Inchi： 1S/C39H79N2O6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-38(42)37(36-47-48(44,45)46-35-34-41(3,4)5)40-39(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h30,32,37-38,42H,6-29,31,33-36H2,1-5H3,(H-,40,43,44,45)/b32-30+/t37-,38+/m0/s1/i2D3,7D2,9D2,11D2,13D2,15D2,17D2,19D2,21D2,23D2,25D2,27D2,29D2,31D2,33D2
• InChI Key： RWKUXQNLWDTSLO-XDEXOTOPSA-N
• SMILES： [C@@H]([C@H](O)/C=C/CCCCCCCCCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)NC(=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 733.76215437g/mol
• Monoisotopic Mass: 733.76215437g/mol
• Isotope Atom Count: 31
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 48
• Rotatable Bond Count: 37
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 108Ų

C16-Sphingomyelin-d13 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids